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Compound of Interest

Compound Name: Azido-PEG4-Boc

Cat. No.: B605861 Get Quote

For researchers and professionals in drug development and chemical biology, bifunctional

linkers are indispensable tools. Among these, Azido-PEG4-Boc stands out for its utility in

bioconjugation, proteomics, and the development of novel therapeutic modalities like

Proteolysis Targeting Chimeras (PROTACs). This guide provides an in-depth overview of

Azido-PEG4-Boc, focusing on its chemical properties, common applications, and detailed

experimental considerations.

Due to the ambiguity of the term "Azido-PEG4-Boc," this guide will focus on a common and

representative derivative, 11-Azido-3,6,9-trioxaundecan-1-amine, Boc protected (also referred

to as Azido-PEG4-Boc-Amine). This compound features a tetraethylene glycol (PEG4) spacer,

an azide group for click chemistry, and a Boc-protected amine for subsequent reactions.

Core Properties and Derivatives
The fundamental characteristics of Azido-PEG4-Boc-Amine are summarized below. It is

important to note that various derivatives exist where the amine is replaced by other functional

groups. A comparison with other common Azido-PEG4-Boc derivatives is also provided.
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Property Azido-PEG4-Boc-Amine

CAS Number 940951-99-5[1][2]

Molecular Formula C15H30N4O6[1][2]

Molecular Weight 362.43 g/mol [1][2]

Appearance Liquid or solid

Purity Typically >95%

Storage Conditions -20°C for long-term storage

Table 1: Physicochemical Properties of Azido-PEG4-Boc-Amine

Derivative Name CAS Number Molecular Formula
Molecular Weight (
g/mol )

N-(Azido-PEG3)-N-

Boc-PEG4-acid
2112731-95-8 C24H46N4O11 566.65[3]

N-(Azido-PEG4)-N-

Boc-PEG3-t-butyl

ester

2093152-85-1 C28H54N4O11 622.76[4]

N-(Azido-PEG4)-N-

Boc-PEG4-t-butyl

ester

2112737-20-7 C30H58N4O12 666.8[5]

N-(Azido-PEG4)-N-

Boc-PEG4-NHS ester
2112731-96-9 Not specified Not specified

Table 2: Common Derivatives of Azido-PEG4-Boc

Experimental Protocols and Applications
Azido-PEG4-Boc is primarily utilized as a heterobifunctional linker. The azide group allows for

covalent ligation to alkyne- or cyclooctyne-containing molecules via copper-catalyzed azide-

alkyne cycloaddition (CuAAC) or strain-promoted azide-alkyne cycloaddition (SPAAC),
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respectively. The Boc-protected amine, after deprotection, can be coupled to carboxylic acids,

activated esters, or other electrophiles.

Key Experimental Workflow: Bioconjugation
A typical experimental workflow involving Azido-PEG4-Boc for bioconjugation is depicted

below. This process involves the deprotection of the Boc group, followed by coupling to a

molecule of interest, and finally, conjugation to a second molecule via click chemistry.

Step 1: Boc Deprotection

Step 2: Amide Coupling

Step 3: Click Chemistry
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Reacts with
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Caption: General workflow for bioconjugation using Azido-PEG4-Boc-Amine.

Signaling Pathway Context: PROTAC Development
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In the context of drug development, Azido-PEG4-Boc linkers are instrumental in the synthesis

of PROTACs. A PROTAC is a heterobifunctional molecule that simultaneously binds to a target

protein and an E3 ubiquitin ligase, leading to the ubiquitination and subsequent degradation of

the target protein. The PEG linker serves to connect the target-binding ligand and the E3

ligase-binding ligand with an optimal length and flexibility.
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Caption: Role of a PEG linker in the mechanism of action of a PROTAC.

Concluding Remarks
Azido-PEG4-Boc and its derivatives are versatile and powerful tools in modern chemical

biology and drug discovery. Their well-defined structure, solubility-enhancing PEG spacer, and

orthogonal reactive handles make them ideal for constructing complex biomolecular conjugates

and innovative therapeutic agents. The information and protocols outlined in this guide provide

a solid foundation for researchers and scientists to effectively utilize these linkers in their work.

As the field of targeted protein degradation and bioconjugation continues to evolve, the

importance of well-characterized linkers like Azido-PEG4-Boc will undoubtedly grow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605861?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605861?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

